Cas no 1119452-06-0 (4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde)

• Product Name: 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde
• CAS No: 1119452-06-0
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 2130231
• Update Time: 2025-11-02

4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde
• 4-(5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl)benzaldehyde
• 4-(5-((pyrrolidin-1-yl)methyl)-1,2,4-oxadiazol-3-yl)benzaldehyde
• 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl] benzaldehyde
• STK503003
• OR322828

• Inchi： 1S/C14H15N3O2/c18-10-11-3-5-12(6-4-11)14-15-13(19-16-14)9-17-7-1-2-8-17/h3-6,10H,1-2,7-9H2
• InChI Key： SNDPWEKGMUCOJI-UHFFFAOYSA-N
• SMILES： O1C(CN2CCCC2)=NC(C2C=CC(C=O)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 299
• Topological Polar Surface Area: 59.2

Additional information on 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde

Comprehensive Overview of 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde (CAS No. 1119452-06-0)

4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde (CAS No. 1119452-06-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique 1,2,4-oxadiazole core, which is known for its versatility in drug design due to its bioisosteric properties. The presence of a pyrrolidin-1-ylmethyl substituent and a benzaldehyde moiety further enhances its potential as a building block for novel therapeutic agents. Researchers are particularly interested in its applications as a small molecule inhibitor or ligand in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde has surged, driven by the growing focus on precision medicine and structure-activity relationship (SAR) studies. The compound's oxadiazole ring is a key structural motif often explored in the development of anti-inflammatory, antimicrobial, and anticancer agents. Its aldehyde functional group also makes it a valuable intermediate for Schiff base formation, enabling the synthesis of more complex molecules with tailored biological activities.

The synthesis of CAS No. 1119452-06-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its pyrrolidine moiety contributes to improved solubility and bioavailability, making it a promising candidate for central nervous system (CNS) drug development. Given the rising interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound's potential as a blood-brain barrier (BBB) penetrant is under active investigation.

From an industrial perspective, 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde is often sourced by pharmaceutical manufacturers and contract research organizations (CROs) for high-throughput screening (HTS) campaigns. Its compatibility with combinatorial chemistry techniques allows for rapid library generation, addressing the need for lead optimization in early-stage drug discovery. Additionally, its molecular weight (291.33 g/mol) and logP value align with Lipinski's Rule of Five, further validating its drug-like properties.

Environmental and regulatory considerations for CAS No. 1119452-06-0 emphasize its classification as a non-hazardous research chemical under standard laboratory conditions. However, proper handling protocols and storage guidelines (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. The compound's spectroscopic data (e.g., NMR, IR, MS) are well-documented, facilitating its identification and purity assessment in quality control (QC) workflows.

Emerging trends in AI-driven drug discovery have also highlighted the relevance of 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde. Computational models frequently utilize its structural features to predict binding affinities against G-protein-coupled receptors (GPCRs) or kinase targets. This synergy between in silico and wet-lab approaches accelerates the identification of novel bioactive scaffolds, addressing unmet medical needs in oncology and immunology.

In summary, 4-[5-(Pyrrolidin-1-ylmethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde (CAS No. 1119452-06-0) represents a cutting-edge tool for modern drug discovery. Its multifaceted applications—from medicinal chemistry to computational biology—underscore its value in advancing personalized therapeutics. As research continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of small-molecule drugs.